![molecular formula C19H19FN2O3 B5970956 1-(4-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide](/img/structure/B5970956.png)
1-(4-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide, also known as FPPP, is a synthetic compound that belongs to the family of prolinamide derivatives. It is a potent stimulant, and its chemical structure is similar to other stimulants such as cathinone and amphetamine. FPPP has gained significant attention in the scientific community due to its potential therapeutic applications and its ability to induce euphoria.
Mechanism of Action
The exact mechanism of action of 1-(4-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide is not fully understood, but it is thought to act as a dopamine and norepinephrine reuptake inhibitor. It also has a weak affinity for serotonin receptors.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of dopamine and norepinephrine in the brain, leading to increased alertness, energy, and euphoria. It has also been shown to increase heart rate, blood pressure, and body temperature.
Advantages and Limitations for Lab Experiments
1-(4-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide has several advantages for laboratory experiments, including its potent stimulant effects and its ability to induce euphoria. However, its potential for abuse and its lack of selectivity for dopamine and norepinephrine receptors may limit its use in certain studies.
Future Directions
There are several future directions for research on 1-(4-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide. One area of interest is its potential use as a treatment for neurodegenerative diseases. Additionally, further studies are needed to fully understand its mechanism of action and its potential for abuse. Finally, investigations into the development of more selective dopamine and norepinephrine reuptake inhibitors could lead to the development of safer and more effective stimulants.
Synthesis Methods
1-(4-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide can be synthesized through several methods, including the condensation of 4-fluorobenzoyl chloride and 3-methoxyphenylprolinol. The reaction is carried out in the presence of a base such as triethylamine, and the resulting product is purified through recrystallization.
Scientific Research Applications
1-(4-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory properties, and it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been studied for its potential use as an analgesic and as a treatment for depression.
Properties
IUPAC Name |
1-(4-fluorobenzoyl)-N-(3-methoxyphenyl)pyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O3/c1-25-16-5-2-4-15(12-16)21-18(23)17-6-3-11-22(17)19(24)13-7-9-14(20)10-8-13/h2,4-5,7-10,12,17H,3,6,11H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIBUFZXASRZEAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C2CCCN2C(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.